Cas no 890605-24-0 (1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol)

• Product name: 1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol
• CAS No: 890605-24-0
• MF: C₂₅H₂₇FN₂O₃
• MW: 422.491890192032
• CID: 5438999

1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(3-phenoxyphenoxy)propan-2-ol
• 1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol

• Inchi： 1S/C25H27FN2O3/c26-20-9-11-21(12-10-20)28-15-13-27(14-16-28)18-22(29)19-30-24-7-4-8-25(17-24)31-23-5-2-1-3-6-23/h1-12,17,22,29H,13-16,18-19H2
• InChI Key： VEMZPYVDXKDNQZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)C(O)COC1=CC=CC(OC2=CC=CC=C2)=C1

Additional information on 1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol

Introduction to 1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol (CAS No. 890605-24-0)

1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol, with the CAS number 890605-24-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a fluorinated phenyl group, and a phenoxyphenoxy moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperazine ring is a common structural motif in many pharmaceuticals, particularly in central nervous system (CNS) drugs. It is known for its ability to enhance the solubility and bioavailability of compounds, making it an attractive scaffold for drug design. The presence of the 4-fluorophenyl group adds further complexity and can influence the compound's pharmacokinetic properties, such as its metabolic stability and receptor binding affinity. The 3-phenoxyphenoxy moiety, on the other hand, introduces additional hydrophobicity and can affect the compound's ability to cross biological membranes.

Recent studies have explored the potential of 1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as anxiety and depression. Research has shown that this compound exhibits potent serotonin reuptake inhibition (SRI) activity, which is a key mechanism for many antidepressants. Additionally, it has been found to have selective affinity for serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in modulating mood and anxiety.

In addition to its potential as an antidepressant, 1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that it can protect neurons from oxidative stress and reduce inflammation, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have neuroprotective properties that could be harnessed for therapeutic benefit.

The pharmacokinetic profile of 1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol has been extensively studied to optimize its use in clinical settings. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. However, like many compounds with complex structures, it may also exhibit certain side effects or interactions with other medications. Therefore, ongoing research is focused on understanding these aspects to ensure its safe and effective use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol in human subjects. Early results from phase I trials have shown promising outcomes, with participants reporting significant improvements in symptoms without severe adverse effects. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 1-4-(4-fluorophenyl)piperazin-1-yl-3-(3-phenoxyphenoxy)propan-2-ol (CAS No. 890605-24-0) represents a promising candidate in the development of novel therapeutics for neurological disorders and neurodegenerative diseases. Its unique structural features and biological activities make it an intriguing molecule for further investigation and potential clinical application. As research continues to advance our understanding of this compound, it holds the potential to significantly impact patient care and improve outcomes in these challenging medical conditions.